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Introduction: Principle of the Method
The Uranium-Thorium-Helium (U,Th-He) dating method, traditionally applied in geochronology,

has been adapted for determining the age of ancient gold artifacts. This technique offers a

unique opportunity for direct dating of the metal itself, which is particularly valuable for

authentication and provenancing studies. The method is based on the radioactive decay of

trace amounts of uranium (U) and thorium (Th) naturally present within the gold's crystal lattice.

The decay chains of ²³⁸U, ²³⁵U, and ²³²Th produce alpha particles, which are essentially Helium-

4 (⁴He) nuclei. Once an alpha particle captures two electrons, it becomes a stable helium atom.

In suitable materials, these helium atoms are trapped within the crystal structure. The age of

the artifact can then be determined by measuring the concentration of the parent isotopes (U

and Th) and the accumulated radiogenic daughter isotope (⁴He).

The fundamental assumptions of the U,Th-He dating method for gold are:

The gold artifact has remained a closed system since its last melting event (i.e., its

manufacture). This means there has been no significant gain or loss of U, Th, or He.

All pre-existing radiogenic helium was expelled from the metal during the melting and

manufacturing process. Therefore, the "radiometric clock" was reset to zero at the time of the

artifact's creation.
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The concentrations of U, Th, and He can be accurately measured, even at the parts-per-

billion (ppb) or parts-per-trillion (ppt) level.

This dating technique is particularly useful for distinguishing between ancient artifacts and

modern forgeries, as a recently manufactured object will not have had sufficient time to

accumulate a measurable amount of radiogenic helium.[1][2]

Challenges and Considerations
While a powerful tool, the U,Th-He dating of gold is a complex and challenging analytical task.

Researchers should be aware of the following limitations:

Low Analyte Concentrations: The concentrations of U, Th, and He in ancient gold are

typically extremely low. This necessitates the use of ultra-sensitive analytical equipment and

meticulous laboratory procedures to avoid contamination.[2][3]

Sample Inhomogeneity: The distribution of U and Th within a gold artifact can be

heterogeneous. This can lead to variations in age determinations from different samples

taken from the same object. Therefore, multiple analyses from different parts of an artifact

are often necessary to obtain a representative age.[1]

Mineral Inclusions: The presence of microscopic U-Th-rich mineral inclusions (e.g., zircon,

monazite) within the gold can lead to an excess of helium, resulting in an erroneously old

age. Careful sample selection and characterization are crucial to mitigate this issue.[3]

Destructive Nature: The method requires a sample of the artifact, typically in the range of

tens to hundreds of milligrams, which is then destroyed during the analysis. This can be a

significant drawback when dealing with valuable and unique cultural heritage objects.[4]

Age Limitations: Due to the extremely low concentrations of accumulated helium, the method

is generally not applicable to objects younger than approximately 1000 years.[3]

Helium Diffusion: While gold is considered to have a high retentivity for helium up to

approximately 500°C, the precise diffusion parameters are not well-established.[3] This

introduces a degree of uncertainty, although for artifacts stored at ambient temperatures for

millennia, significant helium loss is not considered a major issue.
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Experimental Protocols
The following protocols are a synthesis of methodologies described in the scientific literature,

primarily from the pioneering work of Eugster and colleagues.

Sample Acquisition: A sample of approximately 10-150 mg is carefully removed from an

inconspicuous area of the artifact.[4]

Surface Cleaning: The surface of the sample is cleaned to remove any potential

contamination. This can be achieved by etching with acids (e.g., aqua regia) followed by

rinsing with ultrapure water and ethanol.

Sample Weighing and Wrapping: The cleaned sample is accurately weighed using a

microbalance and wrapped in a high-purity metal foil (e.g., platinum or niobium) for

subsequent helium analysis.

Helium concentration is measured using a high-sensitivity noble gas mass spectrometer.

Gas Extraction: The wrapped sample is placed in the extraction line of the mass

spectrometer, which is then evacuated to ultra-high vacuum. The sample is heated in a

furnace (typically a resistance-heated tantalum or tungsten crucible) in a stepwise manner or

in a single step to a temperature sufficient to release the trapped helium (e.g., up to 1700°C).

Gas Purification: The released gases are purified by exposure to getters (e.g., Zr-Al alloys)

that remove active gases (e.g., H₂, N₂, CO, CO₂).

Helium Isotope Measurement: The purified helium is then introduced into the mass

spectrometer, and the abundance of ⁴He is measured. The mass spectrometer is calibrated

using a known amount of a standard gas.

Blank Correction: A procedural blank (an empty sample foil run through the same process) is

measured to determine and correct for any background helium in the system.

After helium extraction, the same sample is retrieved for U and Th analysis, typically by

Inductively Coupled Plasma Mass Spectrometry (ICP-MS).
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Sample Dissolution: The degassed gold sample is dissolved in a minimal amount of high-

purity aqua regia (a mixture of nitric acid and hydrochloric acid).

Sample Dilution: The dissolved sample is diluted to a suitable volume with ultrapure water to

bring the concentrations of U and Th within the optimal range for ICP-MS analysis.

ICP-MS Analysis: The diluted solution is introduced into the ICP-MS. The instrument is

calibrated using certified U and Th standard solutions. The concentrations of ²³⁸U and ²³²Th

are measured.

Blank Correction: A procedural blank (a solution of the acids used for dissolution) is analyzed

to correct for any U and Th contamination from the reagents.

Data Presentation
The following table summarizes representative data from published studies on the U,Th-He

dating of gold artifacts.
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Artifact
Descripti
on

Sample
Mass
(mg)

⁴He
Concentr
ation
(10⁻⁹ cm³
STP/g)

U
Concentr
ation
(ppb)

Th
Concentr
ation
(ppb)

Calculate
d Age
(years)

Referenc
e

Merovingia

n Signet

Ring

~10 1.15 0.9 0.5 1460 ± 400 [3]

Gold Torc

(Hallstatt/L

a Tène)

~10 1.8 1.2 0.7
2200 ±

1100
[3]

Napoléon

III Gold

Coin

(1857)

~10 0.03 0.2 0.1
Consistent

with age
[1]

Commercia

l Gold Wire

(Modern)

~10 <0.01 0.1 <0.1
Undatably

young
[1]

STP: Standard Temperature and Pressure

Quantitative data on the diffusion of helium in gold is scarce and can be conflicting. However, it

is generally accepted that gold has a high helium retentivity at ambient temperatures.

Parameter Value/Observation Reference

Helium Retentivity High up to ~500°C [3]

Diffusion Studies

Experimental values for the

diffusivity of helium in gold are

considered potentially invalid

in some studies due to

experimental challenges such

as the formation of voids and

bubbles.

[3]
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Data Calculation and Interpretation
The age of the gold artifact is calculated using the following equation, which relates the

measured concentrations of ⁴He, U, and Th to the time elapsed since the last melting event:

Age (t) = [⁴He] / (PHe)

Where:

[⁴He] is the concentration of radiogenic Helium-4.

PHe is the production rate of Helium-4 from the decay of U and Th.

The production rate is calculated based on the decay constants of ²³⁸U, ²³⁵U, and ²³²Th and

their measured concentrations in the sample.

A calculated age that is consistent with the archaeological context of the artifact provides

strong evidence for its authenticity. Conversely, an age that is close to zero or indicates a

modern origin would suggest that the object is a forgery. Ages that are excessively old may

point to the presence of helium-rich inclusions.
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Figure 1. Experimental Workflow for U,Th-He Dating of Gold Artifacts
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Caption: Figure 1. Experimental Workflow for U,Th-He Dating of Gold Artifacts
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This diagram outlines the sequential steps involved in the U,Th-He dating of gold artifacts, from

initial sample preparation to the final age calculation and interpretation. Each major phase of

the process is color-coded for clarity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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